Cas no 2287313-00-0 (1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic acid)

• Product Name: 1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic acid
• CAS No: 2287313-00-0
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6310622
• PubChem ID: 137942299
• Update Time: 2025-05-20

1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747241
• 2287313-00-0
• 1-benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic acid
• 1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C20H22N2O4/c23-19(24)17-12-22(11-15-7-3-1-4-8-15)13-18(17)21-20(25)26-14-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2,(H,21,25)(H,23,24)
• InChI Key： YESGRFHPDTXQBK-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC2C=CC=CC=2)CC1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic acid

1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2287313-00-0, known as 1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic Acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structure and potential applications in various therapeutic areas. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic Acid is a bicyclic compound featuring a pyrrolidine ring substituted with a benzyl group at position 1 and a benzyloxycarbonylamino group at position 4. The carboxylic acid group at position 3 adds to its functional diversity. This structure makes it an ideal candidate for exploring its role in peptide synthesis, drug delivery systems, and as a potential therapeutic agent.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. The presence of the benzyloxycarbonyl (Cbz) group in this compound serves as a protective moiety during peptide synthesis, ensuring stability and facilitating precise chemical modifications. This feature has made it a valuable reagent in the construction of complex peptide sequences.

The synthesis of 1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic Acid involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. Researchers have optimized these processes to achieve high yields and purity levels, which are critical for its application in preclinical studies.

In terms of biological activity, this compound has shown promise in modulating enzyme activities and interacting with cellular receptors. For instance, studies have demonstrated its ability to inhibit certain proteases, making it a potential lead compound for anti-inflammatory or antiviral therapies. Additionally, its pyrrolidine backbone provides structural rigidity, enhancing its bioavailability and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic Acid with various protein targets. These simulations provide insights into its mechanism of action and guide further optimization efforts to improve its therapeutic potential.

The incorporation of benzyl groups in this molecule not only enhances its solubility but also contributes to its stability under physiological conditions. This makes it an attractive candidate for drug delivery systems, where controlled release and targeted delivery are essential.

In conclusion, 1-Benzyl-4-{[(benzyloxy)carbonyl]amino}pyrrolidine-3-carboxylic Acid represents a versatile molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a key player in advancing therapeutic interventions across multiple disease areas.